Cas no 167414-97-3 (5-(Pyridin-4-yl)isoxazol-3-ol)

5-(Pyridin-4-yl)isoxazol-3-ol structure
5-(Pyridin-4-yl)isoxazol-3-ol structure
Product Name:5-(Pyridin-4-yl)isoxazol-3-ol
CAS No:167414-97-3
MF:C8H6N2O2
MW:162.145441532135
CID:110935
PubChem ID:2813278
Update Time:2025-04-18

5-(Pyridin-4-yl)isoxazol-3-ol Chemical and Physical Properties

Names and Identifiers

    • 5-(Pyridin-4-yl)isoxazol-3-ol
    • 3(2H)-Isoxazolone,5-(4-pyridinyl)-
    • 5-pyridin-4-yl-1,2-oxazol-3-one
    • 3(2H)-Isoxazolone,5-(4-pyridinyl)-(9CI)
    • AM807171
    • Oprea1_379917
    • A925917
    • 167414-97-3
    • 5-(PYRIDIN-4-YL)-1,2-OXAZOL-3-OL
    • DB-271377
    • 3(2H)-ISOXAZOLONE, 5-(4-PYRIDINYL)-
    • MDL: MFCD03086353
    • Inchi: 1S/C8H6N2O2/c11-8-5-7(12-10-8)6-1-3-9-4-2-6/h1-5H,(H,10,11)
    • InChI Key: LBCRGQZYIIPZMC-UHFFFAOYSA-N
    • SMILES: O1C(=CC(N1)=O)C1C=CN=CC=1

Computed Properties

  • Exact Mass: 162.04298
  • Monoisotopic Mass: 162.042927438g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 51.2Ų

Experimental Properties

  • PSA: 51.22

5-(Pyridin-4-yl)isoxazol-3-ol Security Information

  • Storage Condition:Sealed in dry,2-8°C

5-(Pyridin-4-yl)isoxazol-3-ol Pricemore >>

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